Cas no 1909337-46-7 (4-(chloromethyl)-2-(2-phenylethyl)-1,3-thiazole hydrochloride)

• Product Name: 4-(chloromethyl)-2-(2-phenylethyl)-1,3-thiazole hydrochloride
• CAS No: 1909337-46-7
• MF: C₁₂H₁₃Cl₂NS
• MW: 274.209319829941
• MDL: MFCD29047405
• CID: 4629409
• PubChem ID: 121552914
• Update Time: 2025-06-11

4-(chloromethyl)-2-(2-phenylethyl)-1,3-thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-(2-phenylethyl)-1,3-thiazole hydrochloride

• MDL： MFCD29047405
• Inchi： 1S/C12H12ClNS.ClH/c13-8-11-9-15-12(14-11)7-6-10-4-2-1-3-5-10;/h1-5,9H,6-8H2;1H
• InChI Key： NJFVSMAPBUYXCB-UHFFFAOYSA-N
• SMILES： C(C1SC=C(CCl)N=1)CC1C=CC=CC=1.Cl

Additional information on 4-(chloromethyl)-2-(2-phenylethyl)-1,3-thiazole hydrochloride

Research Brief on 4-(chloromethyl)-2-(2-phenylethyl)-1,3-thiazole hydrochloride (CAS: 1909337-46-7)

4-(chloromethyl)-2-(2-phenylethyl)-1,3-thiazole hydrochloride (CAS: 1909337-46-7) is a chemically synthesized thiazole derivative that has garnered significant attention in recent pharmaceutical and biochemical research. This compound, characterized by its chloromethyl and phenylethyl functional groups, has shown potential in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities. The unique structural features of this molecule make it a promising candidate for further drug development and mechanistic studies.

Recent studies have focused on the synthesis and optimization of 4-(chloromethyl)-2-(2-phenylethyl)-1,3-thiazole hydrochloride to enhance its bioavailability and therapeutic efficacy. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its purity and structural integrity. These efforts are critical for ensuring the compound's suitability for preclinical and clinical evaluations.

In vitro and in vivo studies have demonstrated the compound's ability to modulate key biological pathways. For instance, research has indicated its inhibitory effects on specific enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data from cytotoxicity assays highlight its selective activity against certain cancer cell lines, warranting further investigation into its mechanisms of action and potential synergies with existing therapies.

The pharmacological profile of 4-(chloromethyl)-2-(2-phenylethyl)-1,3-thiazole hydrochloride is also being explored in the context of drug delivery systems. Researchers are investigating its compatibility with various nanocarriers to improve targeted delivery and reduce off-target effects. Such advancements could significantly enhance the compound's therapeutic index and broaden its applicability in treating complex diseases.

Despite these promising findings, challenges remain in the development of 4-(chloromethyl)-2-(2-phenylethyl)-1,3-thiazole hydrochloride as a viable therapeutic agent. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed through rigorous preclinical testing and optimization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of research findings into clinical applications.

In conclusion, 4-(chloromethyl)-2-(2-phenylethyl)-1,3-thiazole hydrochloride represents a compelling area of research in the field of medicinal chemistry. Its multifaceted biological activities and structural versatility position it as a valuable scaffold for the development of novel therapeutics. Continued research and investment in this compound are expected to yield significant advancements in drug discovery and personalized medicine.